Cas no 179899-07-1 ((4-fluoro-2-methoxyphenyl)boronic acid)

• Product Name: (4-fluoro-2-methoxyphenyl)boronic acid
• CAS No: 179899-07-1
• MF: C₇H₈BFO₃
• MW: 169.946025848389
• MDL: MFCD03788423
• CID: 66143
• PubChem ID: 2782672
• Update Time: 2025-11-06

(4-fluoro-2-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methoxyphenylboronic acid
• 2-METHOXY-4-FLUOROPHENYLBORONIC ACID
• 4-FLUORO-2-METHOXYBENZENEBORONIC ACID
• AKOS BRN-0234
• 4-FLUORO-2-FORMYLPHENYLBORONIC ACID
• 4-Fluoro-2-Methoxyphenylboroni
• 5-Fluoroanisole-2-boronic acid
• 4-Fluoro-2-methoxyphenylboronic Acid (contains varying amounts of Anhydride)
• (4-fluoro-2-methoxyphenyl)boronic acid
• 2-MeO-4-F-phenylboronic acid
• 2-methoxy-4-fluorobenzeneboronic acid
• 4-fluoro-2-methoxy-phenylboronic acid
• BORONIC ACID,B-(4-FLUORO-2-METHOXYPHENYL)
• BORONIC ACID,B-(4-FLUORO-2-METHOXYPHENYL)-
• 4-Fluoro-2-methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• B-(4-Fluoro-2-methoxyphenyl)boronic acid
• (4-fluoro-2-methoxy-phenyl)boronic Acid
• 4-Fluoro-2-Methoxyphenyl-Boronic Acid
• 4-Fluoro-2-methoxy phenyl boronic acid
• Boronic acid, (4-fluoro-2-methoxyphenyl)-
• PubChem19716
• KSC494O6D
• 4-fluoro-2-methoxyphenylboronic
• F1062
• AB15998
• AKOS000285086
• A812500
• (2-methoxy-4-fluorophenyl)boronic acid
• Z1255379639
• Boronic acid, B-(4-fluoro-2-methoxyphenyl)-
• 179899-07-1
• 4-fluoro-2-methoxy-phenyl-boronic acid
• MFCD03788423
• YX7R999XR8
• UNII-YX7R999XR8
• 4-fluoro-2-methoxybenzene boronic acid
• J-515340
• ADJBXDCXYMCCAD-UHFFFAOYSA-N
• 4-fluoro-2-methoxyphenyl boronic acid
• 4-Fluoro-2-methoxyphenylboronicacid
• DTXSID10382203
• SY015716
• (4-fluoro-2-methoxyphenyl)-boronic acid
• SCHEMBL520857
• 4-fluoro-2-methoxy phenylboronic acid
• EN300-173766
• CS-D1720
• AS-15075
• FT-0602667
• AMY29827
• [4-fluoro-2-(methyloxy)phenyl]boronic acid
• BBL102155
• STL555954
• DB-006177

• MDL： MFCD03788423
• Inchi： 1S/C7H8BFO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4,10-11H,1H3
• InChI Key： ADJBXDCXYMCCAD-UHFFFAOYSA-N
• SMILES： FC1C=CC(B(O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 170.05500
• Monoisotopic Mass: 170.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.26
• Melting Point: 131-136 °C (lit.)
• Boiling Point: 294.7°C at 760 mmHg
• Flash Point: 132.1℃
• Refractive Index: 1.504
• PSA: 49.69000
• LogP: -0.48590
• Solubility: Not determined

(4-fluoro-2-methoxyphenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on (4-fluoro-2-methoxyphenyl)boronic acid

(4-Fluoro-2-Methoxyphenyl)Boronic Acid: A Comprehensive Overview

(4-Fluoro-2-Methoxyphenyl)Boronic Acid, also known by its CAS number 179899-07-1, is a versatile compound with significant applications in organic synthesis and materials science. This compound is a boronic acid derivative, characterized by its unique structure that combines a phenyl ring with fluorine and methoxy substituents. The presence of these substituents imparts distinct electronic and steric properties, making it an invaluable building block in various chemical reactions.

The synthesis of (4-fluoro-2-methoxyphenyl)boronic acid typically involves the coupling of aryl halides with boron reagents, often facilitated by palladium catalysts. This process, known as the Suzuki-Miyaura coupling reaction, is a cornerstone in modern organic chemistry. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing reaction times and improving yields. The compound's stability and reactivity make it a preferred choice for researchers working on complex molecule construction.

One of the most notable applications of (4-fluoro-2-methoxyphenyl)boronic acid is in the field of drug discovery. Its ability to participate in cross-coupling reactions allows for the creation of diverse pharmacophores, which are critical in developing new therapeutic agents. For instance, researchers have utilized this compound to synthesize potential candidates for treating neurodegenerative diseases, where the fluorine substituent plays a key role in modulating pharmacokinetic properties.

In addition to its role in medicinal chemistry, (4-fluoro-2-methoxyphenyl)boronic acid has found applications in materials science. Its incorporation into polymer frameworks has led to the development of advanced materials with tailored electronic properties. Recent studies have explored its use in creating organic semiconductors for flexible electronics, highlighting its potential in next-generation technologies.

The structural versatility of (4-fluoro-2-methoxyphenyl)boronic acid also extends to its use in click chemistry. The compound's ability to undergo rapid and efficient reactions under mild conditions has made it a valuable tool for constructing complex molecules with high precision. This has been particularly beneficial in combinatorial chemistry, where the generation of diverse libraries is essential for drug discovery.

From an environmental perspective, the synthesis and application of (4-fluoro-2-methoxyphenyl)boronic acid have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that waste generation and energy consumption are kept to a minimum. These efforts align with global sustainability goals and underscore the compound's role as a responsible choice in modern chemical practices.

In conclusion, (4-fluoro-2-methoxyphenyl)boronic acid, CAS number 179899-07-1, stands as a testament to the ingenuity and progress in organic chemistry. Its diverse applications across drug discovery, materials science, and chemical synthesis highlight its importance as a foundational building block. As research continues to uncover new possibilities for this compound, its impact on various scientific disciplines is expected to grow even further.